N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)benzo[d]thiazole-2-carboxamide hydrochloride

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-1,3-benzothiazole-2-carboxamide;hydrochloride
• InChI: InChI=1S/C21H22N4O3S2.ClH/c1-24(2)11-12-25(20(26)19-22-13-7-5-6-8-16(13)29-19)21-23-17-14(27-3)9-10-15(28-4)18(17)30-21;/h5-10H,11-12H2,1-4H3;1H
• InChI Key: QAIOWDKIHGJZAH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC(=C2S1)OC)OC)C(=O)C3=NC4=CC=CC=C4S3.Cl
• Molecular Formula: C21H23ClN4O3S2
• Molecular Weight: 479.0 g/mol

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)benzo[d]thiazole-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H23ClN4O3S2 and its molecular weight is 479.01. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Therapeutic Potential of Benzothiazoles

Benzothiazoles are a class of heterocyclic aromatic compounds with broad pharmacological properties. They are known for their antimicrobial, analgesic, anti-inflammatory, and antitumor activities. Specifically, 2-arylbenzothiazoles have been identified as potential antitumor agents. Some benzothiazole derivatives are in clinical use for treating various diseases, highlighting the importance of this nucleus in drug discovery. The structural simplicity and ease of synthesis of benzothiazoles facilitate the development of chemical libraries, which could aid in discovering new therapeutic entities (Kamal, Hussaini Syed, & Malik Mohammed, 2015).

Antioxidant and Anti-inflammatory Applications

The antioxidant and anti-inflammatory potentials of benzothiazole derivatives have been explored through synthetic chemistry and pharmacological evaluation. Studies on benzofused thiazole derivatives reveal their significant in vitro antioxidant and anti-inflammatory activities. These findings suggest the relevance of benzothiazole structures in developing alternative therapeutic agents with antioxidant and anti-inflammatory properties (Raut et al., 2020).

Amyloid Imaging in Alzheimer's Disease

Amyloid imaging ligands that include benzothiazole-related structures have been developed for in vivo measurement of amyloid in the brains of Alzheimer's disease patients. Radioligands such as N-methyl [11C] 2-(4'-methylaminophenyl)-6-hydroxy-benzothiazole (11C-PIB) have shown promise in detecting amyloid plaques, which is crucial for early detection and evaluation of anti-amyloid therapies (Nordberg, 2008).